Cas no 68484-12-8 (diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride)

• Product Name: diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride
• CAS No: 68484-12-8
• MF: C₂₄H₃₄Cl₂N₂O₅
• MW: 501.443165302277
• CID: 1734647
• PubChem ID: 3052100
• Update Time: 2025-04-21

diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride
• 68484-12-8
• DTXSID80218585
• Diethyl 5-(3-(dimethylamino)propoxy)-6-methyl-2-(phenylmethyl)-3,4-pyridinedicarboxylate 2HCl
• 3,4-Pyridinedicarboxylic acid, 5-(3-(dimethylamino)propoxy)-6-methyl-2-(phenylmethyl)-, diethyl ester, dihydrochloride

• Inchi： 1S/C24H32N2O5.2ClH/c1-6-29-23(27)20-19(16-18-12-9-8-10-13-18)25-17(3)22(21(20)24(28)30-7-2)31-15-11-14-26(4)5;;/h8-10,12-13H,6-7,11,14-16H2,1-5H3;2*1H
• InChI Key： PUCCXNVMLYTJPJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCCN(C)C)C1=C(C)N=C(CC2C=CC=CC=2)C(C(=O)OCC)=C1C(=O)OCC

Computed Properties

• Exact Mass: 500.184478
• Monoisotopic Mass: 500.184478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 550
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78

Experimental Properties

• Boiling Point: 533.3°C at 760 mmHg
• Flash Point: 276.3°C